Cas no 98-44-2 (2-Aminobenzene-1,4-disulfonic Acid (>90%))

2-Aminobenzene-1,4-disulfonic Acid (>90%) Properties

Names and Identifiers

• 2-Aminobenzene-1,4-disulfonic acid
• Aniline-2,5-disulfonic acid
• 2,5-Disulfoaniline
• 2-Amino-1,4-benzenedisulfonic acid
• 1-Amino-2,5-benzenedisulfonic acid
• 4-Sulfometanilic acid
• 2-Amino-p-benzenedisulfonic acid
• 1,4-BENZENEDISULFONIC ACID, 2-AMINO-
• 2-Amino-1,4-disulfobenzene
• 2,5-Disulfo-1-aminobenzene
• 2-Aminobenzene-1,4-disulphonic acid
• 1-Anilino-2,5-disulfonic acid
• p-Benzenedisulfonic acid, 2-amino-
• Kyselina anilin-2,5-disulfonova
• 5E2OT6T
• 3-14-00-02260 (Beilstein Handbook Reference)
• 6-AMINOBENZENE-1,4-DISULFONIC ACID
• MFCD00035753
• EINECS 202-669-6
• A845862
• NSC5580
• Tox21_301960
• Kyselina anilin-2,5-disulfonova [Czech]
• UNII-5E2OT6T2PS
• FT-0607352
• DTXCID6024751
• NSC 5580
• C6H7NO6S2
• BRN 2660550
• 3-aminobenzene-1,2-disulfonic acid
• 2,5-disulfoaniline, AldrichCPR
• NCGC00256123-01
• D95943
• CHEMBL3184682
• LDCCBULMAFILCT-UHFFFAOYSA-N
• AI3-23218
• Q27261901
• AS-12819
• CAS-98-44-2
• DTXSID8044751
• SCHEMBL149375
• Aniline 2,5-disulfonic acid
• aniline 2,5 disulphonic acid
• 5E2OT6T2PS
• WLN: WSQR BZ DSWQ
• 98-44-2
• NS00005495
• 1-Aminobenzene-2,5-disulfonic acid
• AKOS015854615
• NSC-5580
• EC 202-669-6
• 2-Aminobenzene-1,4-disulfonic Acid (>90%)
• DB-057728
• +Expand

• MDL： MFCD00035753
• InChIKey： LDCCBULMAFILCT-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO6S2/c7-5-3-4(14(8,9)10)1-2-6(5)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1N([H])[H])S(=O)(=O)O[H])(=O)(=O)O[H]
• BRN： 2660550

Computed Properties

• Exact Mass: 252.97100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.971478
• Heavy Atom Count: 15
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 152

Experimental Properties

• LogP: 2.50500
• PSA: 151.52000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 500
• Melting Point: >360°C
• Flash Point: No data available
• Color/Form: Yellow crystals.
• Solubility: Soluble in water and ethanol.
• Density: 1.569 (estimate)

2-Aminobenzene-1,4-disulfonic Acid (>90%) Security Information

• Symbol: GHS07
• RTECS：CZ9250000
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

2-Aminobenzene-1,4-disulfonic Acid (>90%) Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt